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Compound of Interest

2'4"-Difluoro-3-
Compound Name:

phenylpropiophenone
CAS No.: 898788-87-9
Cat. No.: B1327403

Get Quote

\ J

Chemical Ontology: Dihydrochalcone Derivative | CAS: 898788-87-9 | Role: API Intermediate &
Pharmacophore Scaffold

Executive Summary & Strategic Utility

In modern drug discovery, the 2,4-difluorophenyl moiety is a "privileged structure.” It is
extensively utilized to enhance metabolic stability by blocking the P450-mediated oxidation of
aromatic rings (specifically at the metabolically vulnerable 2 and 4 positions).

2',4'-Difluoro-3-phenylpropiophenone (hereafter DFPP) serves as a specialized electrophilic
building block. Unlike simple acetophenones, the 3-phenylpropyl chain provides a pre-installed
hydrophobic linker, making DFPP an ideal precursor for:

+ Homoisoflavonoids: Via cyclization strategies.

» Kinase Inhibitors: As a scaffold for ATP-binding pocket occupancy where the difluorophenyl
group engages in pi-stacking interactions.
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» Antifungal Agents: As a chain-extended analogue of the azole class intermediates.

Molecular Architecture & Physiochemical Profile

The molecule consists of a 2,4-difluorophenyl ring linked via a propyl-1-one spacer to a distal
phenyl ring.

Structural Data Table

Property Value / Description

IUPAC Name 1-(2,4-Difluorophenyl)-3-phenylpropan-1-one
Molecular Formula C1sH12F20

Molecular Weight 246.25 g/mol

Exact Mass 246.0856

LogP (Predicted) ~3.8 (Highly Lipophilic)

H-Bond Acceptors 2(C=0,F)

H-Bond Donors 0

Rotatable Bonds 4

Fluorine Electrostatics & Conformation

The ortho-fluorine (2'-position) exerts a significant steric and electronic effect on the carbonyl
group. It forces the carbonyl out of coplanarity with the aromatic ring to minimize dipole
repulsion, slightly reducing the electrophilicity of the ketone compared to the non-fluorinated
analogue. This is a critical consideration for downstream nucleophilic additions.

Pharmacophore Logic
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Figure 1: Pharmacophore segmentation of DFPP showing functional regions.

Synthetic Pathways

Two primary routes are validated for high-purity synthesis. Method A is preferred for industrial
scalability, while Method B is used for convergent synthesis when the aldehyde precursor is
readily available.

Method A: Friedel-Crafts Acylation (Scalable)

This method utilizes 1,3-difluorobenzene and hydrocinnamoyl chloride. It is highly
regioselective due to the directing effects of the fluorine atoms.

e Reagents: 1,3-Difluorobenzene, 3-Phenylpropionyl chloride, AICIs (Lewis Acid).
e Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

o Thermodynamics: Exothermic; requires cryo-cooling (0°C to -10°C) during addition.

Method B: Hydrogenation of Chalcone (Lab Scale)

Reduction of (E)-1-(2,4-difluorophenyl)-3-phenylprop-2-en-1-one.
e Precursor: 2',4'-Difluorochalcone.
o Catalyst: Pd/C (10%) or Wilkinson's Catalyst.

o Condition: Hz (1 atm), Ethanol/EtOAc, RT.

Detailed Protocol: Friedel-Crafts Acylation

This protocol ensures >95% regioselectivity for the 1-position (between the fluorines is
sterically hindered; para to F is preferred).

e Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,
nitrogen inlet, and pressure-equalizing addition funnel.
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Lewis Acid Activation: Charge flask with anhydrous AICls (1.1 eq) and anhydrous DCM (5
vol). Cool to 0°C.

Acyl Chloride Formation (In-situ): If starting from hydrocinnamic acid, convert to acid chloride
using SOCI2/DMF cat. Remove excess SOCIz before use.

Addition 1: Add 3-phenylpropionyl chloride (1.0 eq) dropwise to the AICIs slurry. Stir for 15
min to form the acylium ion complex.

Addition 2: Add 1,3-difluorobenzene (1.05 eq) dropwise, maintaining internal temp < 5°C.

Reaction: Warm to Room Temperature (RT) and reflux for 2-4 hours. Monitor by TLC
(Hexane:EtOAc 9:1).

Quench: Pour reaction mixture slowly onto crushed ice/HCI.
Workup: Extract with DCM (3x). Wash organics with Brine, NaHCOs. Dry over MgSOQOa.

Purification: Recrystallization from Ethanol or Flash Chromatography (SiOz).
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Figure 2: Synthetic logic flow comparing the Friedel-Crafts route (Solid) and Chalcone

Reduction (Dashed).

Structural Characterization & Quality Control

Verification of the 2,4-substitution pattern is critical, as 2,6-isomers are common impurities in

poor quality synthesis.
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Technique

Diagnostic Signal

Mechanistic Interpretation

1H NMR (CDCls)

5 7.95 (td, 1H)

H-6": The proton at position 6'
is deshielded by the carbonyl
but split by F-4' and F-2".

1H NMR (CDCls)

5 6.90 - 7.05 (m, 2H)

H-3', H-5": Upfield shift due to

shielding by fluorine lone pairs.

1H NMR (CDCls)

5 3.25 (t, 2H), 3.05 (t, 2H)

-CH2-CHz2-: Characteristic
triplets of the dihydrochalcone

bridge.

C=0: Carbonyl carbon, split

13C NMR 4 ~196.0 ppm into a triplet or doublet of
doublets by F atoms.
F-2', F-4" Distinct signals
1F NMR 0 -105to -110 ppm

showing coupling to protons.

IR Spectroscopy

1680-1690 cm~1

v(C=0): Ketone stretch. Lower
frequency than non-fluorinated

analogs due to conjugation.

Impurity Profiling

e Impurity A (Regioisomer): 2',6'-Difluoro-3-phenylpropiophenone. Detected by *H NMR

(symmetry in aromatic region).
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» Impurity B (Hydrolysis): Hydrocinnamic acid. Detected by broad -OH stretch in IR and acidic
shift in NMR.

Application in Drug Development[2]

DFPP is not just a passive intermediate; it is a scaffold for Lead Optimization.

Metabolic Stability Enhancement

Replacing a standard phenyl ring with the 2,4-difluorophenyl moiety (via DFPP) typically
increases the half-life (

) of a drug candidate. The C-F bond (approx. 116 kcal/mol) is resistant to Cytochrome P450
hydroxylation.

Synthesis of Chiral Alcohols

DFPP can be enantioselectively reduced (using CBS catalysts or biocatalysis) to form 1-(2,4-
difluorophenyl)-3-phenylpropan-1-ol, a chiral synthon for serotonin reuptake inhibitors.

Heterocycle Formation

The ketone is a gateway to triazoles (antifungals) or pyrazoles (COX-2 inhibitors).
Example Workflow: Synthesis of a Pyrazole Derivative

e Formylation: React DFPP with DMF-DMA to form the enaminone.

e Cyclization: React enaminone with Hydrazine Hydrate.

e Result: 3-(2,4-difluorophenyl)-4-benzyl-pyrazole (Potential kinase inhibitor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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